Cas no 15268-31-2 (3-Pyridyl Isocyanate)

• Product Name: 3-Pyridyl Isocyanate
• CAS No: 15268-31-2
• MF: C₆H₄N₂O
• MW: 120.10876083374
• MDL: MFCD01075747
• CID: 120888
• PubChem ID: 2760493
• Update Time: 2025-10-31

3-Pyridyl Isocyanate Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-isocyanato-
• (Pyridin-3-yl)isocyanate
• 3-ISOCYANATOPYRIDINE
• Pyridin-3-yl isocyanate
• PYRIDINE-3-ISOCYANATE
• 3-isocyanato-pyridine
• 3-pyridinyl isocyanate
• 3-Pyridyl isocyanate
• pyridin-3-isocyanate
• Isocyanic acid 3-pyridyl ester
• 3-Pyridyl isolyanate
• 3-pyridylisocyanate
• pyridine 3-isocyanate
• 3-iso-cyanatopyridine
• PubChem14441
• SHVVSKCXWMEDRW-UHFFFAOYSA-N
• pyridine-3-isocyanate, AldrichCPR
• SBB069001
• RP00664
• AB08187
• AB1003319
• AB0041568
• Y9342
• A809344
• J-
• J-512717
• 15268-31-2
• FS-5999
• J-008945
• FT-0654787
• AMY756
• MFCD01075747
• SCHEMBL241301
• DTXSID00375184
• AKOS000194874
• GEO-02189
• EN300-144397
• G41701
• 3-Pyridyl Isocyanate

• MDL： MFCD01075747
• Inchi： 1S/C6H4N2O/c9-5-8-6-2-1-3-7-4-6/h1-4H
• InChI Key： SHVVSKCXWMEDRW-UHFFFAOYSA-N
• SMILES： O=C=NC1C=NC=CC=1

Computed Properties

• Exact Mass: 120.03200
• Monoisotopic Mass: 120.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.3

Experimental Properties

• Density: 1.12
• Boiling Point: 182 ºC
• Flash Point: 64 ºC
• PSA: 42.32000
• LogP: 1.04890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Pyridyl Isocyanate

3-Pyridyl Isocyanate (CAS No. 15268-31-2): An Overview and Recent Developments

3-Pyridyl Isocyanate (CAS No. 15268-31-2) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound is a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and functional materials. Its unique chemical structure and reactivity make it an essential building block in the development of novel compounds with diverse applications.

The molecular formula of 3-Pyridyl Isocyanate is C₆H₄N₂O, and it has a molecular weight of 116.11 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is highly reactive due to the presence of the isocyanate functional group, which can readily undergo nucleophilic addition reactions to form ureas and carbamates. This reactivity makes 3-Pyridyl Isocyanate an important precursor in the synthesis of a wide range of compounds.

In the field of medicinal chemistry, 3-Pyridyl Isocyanate has been extensively studied for its potential in drug discovery and development. Recent research has focused on its use in the synthesis of novel inhibitors for various therapeutic targets. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridyl urea derivatives using 3-Pyridyl Isocyanate. These derivatives exhibited potent inhibitory activity against protein kinases, which are key enzymes involved in many disease pathways, including cancer and inflammatory disorders.

Beyond its applications in drug discovery, 3-Pyridyl Isocyanate has also found use in the development of functional materials. Researchers at the University of California, Berkeley, have explored the use of pyridyl isocyanates in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with potential applications in gas storage, catalysis, and drug delivery. The unique properties of MOFs synthesized using 3-Pyridyl Isocyanate have shown promise in enhancing their stability and performance.

In addition to its synthetic utility, 3-Pyridyl Isocyanate has been investigated for its environmental impact and safety profile. A study published in the Journal of Hazardous Materials evaluated the biodegradability and toxicity of various isocyanates, including 3-Pyridyl Isocyanate. The results indicated that while caution should be exercised during handling due to its reactivity, it does not pose significant environmental risks when used under controlled conditions.

The commercial availability and purity of 3-Pyridyl Isocyanate are crucial factors for its successful application in research and industrial settings. Leading chemical suppliers offer high-purity grades suitable for both laboratory-scale experiments and large-scale production processes. The compound is typically supplied as a liquid or as a solution in organic solvents such as dichloromethane or toluene.

In conclusion, 3-Pyridyl Isocyanate (CAS No. 15268-31-2) is a valuable compound with a wide range of applications in medicinal chemistry, materials science, and chemical synthesis. Its unique chemical properties make it an essential building block for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new uses and improve our understanding of this versatile compound.